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Compound of Interest

Compound Name: 8-lodo-2-naphthol

Cat. No.: B1606797

For researchers, scientists, and drug development professionals, 8-lodo-2-naphthol presents
itself as a versatile building block in organic synthesis. This iodinated naphthol derivative, with
the chemical formula C10H710, serves as a valuable precursor for the synthesis of a variety of
more complex molecules, particularly through carbon-carbon bond-forming reactions. This
technical guide provides an in-depth overview of its commercial availability, key chemical
properties, and potential synthetic applications, with a focus on established experimental
protocols.

Commercial Availability and Suppliers

8-lodo-2-naphthol is commercially available from several chemical suppliers, catering to the
needs of research and development laboratories. The compound is typically offered in various
purities and quantities, with pricing dependent on these factors. Researchers can source 8-
lodo-2-naphthol from vendors specializing in fine chemicals and organic intermediates.

Below is a summary of representative commercial suppliers and their product specifications.
Please note that availability and pricing are subject to change and should be confirmed directly
with the suppliers.
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. Brand/Distribu . Available
Supplier CAS Number Purity .
tor Quantities

100mg, 250mg,

CymitQuimica Fluorochem 29921-51-5 97%
1g[1]
) ) J & W Pharmlab ) )
Sigma-Aldrich LLC 29921-51-5 96% Inquire for details
PubChem Various 29921-51-5 Varies Varies

Physicochemical Properties

A thorough understanding of the physicochemical properties of 8-lodo-2-naphthol is essential
for its proper handling, storage, and application in chemical reactions.

Property Value Source
Molecular Weight 270.07 g/mol

Molecular Formula C10H710 PubChem
Appearance Yellow Solid

CAS Number 29921-51-5

InChi Key GGTNBODHPCZTCG- (]

UHFFFAOYSA-N

Synthetic Applications and Experimental Protocols

The presence of an iodine atom on the naphthalene scaffold makes 8-lodo-2-naphthol an
excellent substrate for a range of palladium-catalyzed cross-coupling reactions. These
reactions are fundamental in medicinal chemistry and materials science for the construction of
complex molecular architectures. Two of the most prominent applications are the Sonogashira
and Suzuki-Miyaura cross-coupling reactions.

Sonogashira Cross-Coupling Reaction
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The Sonogashira coupling enables the formation of a carbon-carbon bond between an aryl
halide and a terminal alkyne. This reaction is a powerful tool for the synthesis of aryl alkynes,
which are important intermediates in the preparation of pharmaceuticals and functional
materials.

Generic Experimental Protocol for Sonogashira Coupling of an Aryl lodide:

While a specific protocol for 8-lodo-2-naphthol is not readily available in the searched
literature, a general procedure for the Sonogashira coupling of an aryl iodide can be adapted.

Reagents and Materials:

e 8-lodo-2-naphthol (Aryl lodide)

e Terminal Alkyne

 Bis(triphenylphosphine)palladium(ll) dichloride (Pd(PPhs)2Clz2)
o Copper(l) iodide (Cul)

 Diisopropylamine or Triethylamine (Base and Solvent)

¢ Anhydrous Tetrahydrofuran (THF) (Co-solvent, optional)
 Inert atmosphere (Nitrogen or Argon)

Procedure:

 In a flame-dried Schlenk flask under an inert atmosphere, dissolve the aryl iodide (1.0
equivalent) in the chosen solvent (e.g., diisopropylamine or a mixture of THF and
triethylamine).

 To this solution, add the terminal alkyne (1.1 - 1.5 equivalents).

e Sequentially add the catalysts: Pd(PPhs)2Clz (0.02 - 0.05 equivalents) and Cul (0.025 - 0.1
equivalents).
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 Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and
monitor the progress by thin-layer chromatography (TLC).

» Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl
acetate or diethyl ether).

e Wash the organic layer with saturated aqueous ammonium chloride solution and brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.
Logical Workflow for Sonogashira Coupling:

Caption: General workflow for a Sonogashira cross-coupling reaction.

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura coupling is another cornerstone of modern organic synthesis, facilitating
the formation of carbon-carbon bonds between an organoboron compound (boronic acid or
ester) and an organic halide. This reaction is widely used to synthesize biaryl compounds,
which are prevalent in many biologically active molecules.

Generic Experimental Protocol for Suzuki-Miyaura Coupling of an Aryl lodide:

Similar to the Sonogashira coupling, a specific, detailed protocol for 8-lodo-2-naphthol is not
available in the provided search results. The following is a general procedure that can be
optimized for this specific substrate.

Reagents and Materials:
e 8-lodo-2-naphthol (Aryl lodide)
 Arylboronic acid or ester

o Palladium catalyst (e.qg., Tetrakis(triphenylphosphine)palladium(0) - Pd(PPhs)a4 or
Palladium(ll) acetate - Pd(OAC)z2)
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e Phosphine ligand (if using Pd(OAc)2, e.g., Triphenylphosphine - PPhs)

e Base (e.g., Potassium carbonate - K2COs, Cesium carbonate - Cs2COs, or Sodium
carbonate - Na2COs)

e Solvent system (e.g., Toluene/Water, Dioxane/Water, or DMF/Water)
e Inert atmosphere (Nitrogen or Argon)
Procedure:

» To a Schlenk flask under an inert atmosphere, add the aryl iodide (1.0 equivalent), the
arylboronic acid (1.1 - 1.5 equivalents), and the base (2.0 - 3.0 equivalents).

e Add the palladium catalyst (0.01 - 0.05 equivalents) and, if necessary, the phosphine ligand.
e Add the degassed solvent system.

o Heat the reaction mixture to a temperature typically ranging from 80 °C to 110 °C and stir
until the starting material is consumed (monitored by TLC or GC-MS).

 After cooling to room temperature, dilute the mixture with water and extract with an organic
solvent (e.g., ethyl acetate).

e Wash the combined organic layers with water and brine.
e Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

» Purify the residue by column chromatography on silica gel to afford the desired biaryl
product.

Logical Relationship in Suzuki-Miyaura Catalytic Cycle:

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Biological Significance and Signaling Pathways
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At present, the scientific literature readily accessible through the conducted searches does not
contain specific information regarding the biological activity or involvement of 8-lodo-2-
naphthol in any signaling pathways. Its primary utility, as documented, lies in its role as a
chemical intermediate for the synthesis of more complex molecules that may have biological
relevance. Further research would be required to elucidate any intrinsic biological properties of
8-lodo-2-naphthol itself.

Conclusion

8-lodo-2-naphthol is a commercially available and valuable building block for organic
synthesis. Its reactivity in palladium-catalyzed cross-coupling reactions, such as the
Sonogashira and Suzuki-Miyaura couplings, makes it a key intermediate for the synthesis of a
wide range of complex organic molecules. While detailed experimental protocols specifically
utilizing 8-lodo-2-naphthol are not extensively published, established general procedures for
these transformations can be readily adapted. The exploration of the potential biological
activities of 8-lodo-2-naphthol and its derivatives remains an area for future investigation. This
guide provides a foundational resource for researchers looking to incorporate this versatile
compound into their synthetic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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